Cas no 2901099-28-1 (1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene)

• Product Name: 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene
• CAS No: 2901099-28-1
• MF: C₁₁H₁₄BrFO₂
• MW: 277.130066394806
• CID: 6796217
• PubChem ID: 171367630
• Update Time: 2025-07-20

1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2901099-28-1
• MFCD34766722
• 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene

• Inchi： 1S/C11H14BrFO2/c1-7(2)6-15-11-8(12)4-5-9(14-3)10(11)13/h4-5,7H,6H2,1-3H3
• InChI Key： UZKFFKLEJZVGKD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OCC(C)C)F)OC

Computed Properties

• Exact Mass: 276.01612g/mol
• Monoisotopic Mass: 276.01612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene

Chemical Profile of 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene (CAS No. 2901099-28-1)

1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene, identified by its CAS number 2901099-28-1, is a sophisticated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, characterized by its bromine, fluoro, methoxy, and isobutoxy substituents, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural composition of 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene includes a benzene core substituted with multiple functional groups. The presence of a bromine atom at the 1-position enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. The fluoro group at the 3-position introduces electron-withdrawing properties, influencing the electronic distribution across the aromatic ring. Additionally, the methoxy group at the 4-position and the isobutoxy group at the 2-position contribute to steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene has been explored as a key intermediate in the development of novel pharmaceuticals. Its structural features make it a versatile building block for synthesizing heterocyclic compounds, which are prevalent in many drug candidates. For instance, researchers have utilized this compound to construct benzodiazepine derivatives and flavonoid mimetics, which have shown promise in preclinical studies for their potential therapeutic applications.

One of the most compelling aspects of 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene is its role in the synthesis of small molecules that interact with biological pathways relevant to neurological disorders. The fluoro substituent, in particular, has been shown to enhance metabolic stability and binding affinity in drug molecules. This property has led to its incorporation into compounds being investigated for their effects on neurotransmitter systems. Furthermore, the bromine atom provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.

Advances in computational chemistry have also contributed to the growing interest in 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene. Molecular modeling studies have revealed insights into how this compound interacts with target proteins, providing valuable information for drug design. These studies have identified that the electronic and steric properties of the substituents play a crucial role in determining binding affinity and specificity. This knowledge has been leveraged to optimize synthetic routes and improve yields, making 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene an even more attractive intermediate for medicinal chemists.

The pharmaceutical industry has been particularly keen on exploring derivatives of 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene due to its potential in addressing unmet medical needs. Researchers have synthesized analogs of this compound that exhibit anti-inflammatory, antiviral, and anticancer properties. These efforts have been bolstered by collaborations between academic institutions and pharmaceutical companies, which aim to accelerate the discovery and development of new therapeutics.

Moreover, 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene has found applications beyond pharmaceuticals. In materials science, its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. The ability to fine-tune its structure allows researchers to develop materials with specific optoelectronic characteristics, which are essential for advancements in flexible electronics and light-emitting diodes (LEDs).

The synthesis of 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations are commonly employed to construct the desired framework efficiently. These methods not only improve yield but also reduce waste, aligning with green chemistry principles.

Recent publications have demonstrated innovative approaches to functionalizing 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene, showcasing its versatility as a synthetic scaffold. For example, one study reported a novel catalytic system that enables selective fluorination at specific positions on the benzene ring without affecting other functional groups. This advancement opens up new possibilities for designing complex molecules with tailored properties.

The future prospects of 1-Bromo-3-fluoro-4-methoxy-2-(2-methylpropoxy)benzene are promising, with ongoing research aimed at expanding its applications. As computational tools become more sophisticated, virtual screening methods are being used to identify new uses for this compound in drug discovery programs. Additionally, interdisciplinary collaborations between chemists, biologists, and engineers are expected to yield novel applications across various fields.

In conclusion,1-Bromo-3-fluoro - 4 - meth oxy - 2 - ( 2 - methyl prop oxy ) ben zene (CAS No . 2901099 - 28 - 1 ) is a multifaceted compound with significant potential in pharmaceuticals , materials science , and beyond . Its unique structural features , coupled with recent advances in synthetic chemistry and computational biology , make it a cornerstone molecule for innovation . As research continues to uncover new applications , this compound is poised to play an increasingly important role in addressing global challenges across multiple disciplines .